Cas no 2320957-24-0 (({4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl)methyl acetate)

• Product Name: ({4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl)methyl acetate
• CAS No: 2320957-24-0
• MF: C₁₂H₂₁NO₅S
• MW: 291.363842725754
• CID: 5980564
• PubChem ID: 131704002
• Update Time: 2025-07-09

({4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• ({4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl)methyl acetate
• 2-(((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)amino)-2-oxoethyl acetate
• AKOS040704881
• ({[4-(2-hydroxyethoxy)thian-4-yl]methyl}carbamoyl)methyl acetate
• [2-[[4-(2-hydroxyethoxy)thian-4-yl]methylamino]-2-oxoethyl] acetate
• 2320957-24-0
• F6571-2907

• Inchi： 1S/C12H21NO5S/c1-10(15)17-8-11(16)13-9-12(18-5-4-14)2-6-19-7-3-12/h14H,2-9H2,1H3,(H,13,16)
• InChI Key： JLHKLPNTUGPQQL-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(COC(C)=O)=O)(CC1)OCCO

Computed Properties

• Exact Mass: 291.11404394g/mol
• Monoisotopic Mass: 291.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 110Ų

Additional information on ({4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl)methyl acetate

Introduction to ({4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl)methyl acetate and Its Applications in Modern Chemical Biology

{4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl methyl acetate, a compound with the CAS number 2320957-24-0, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound, characterized by its intricate molecular structure, has garnered significant attention in recent years due to its potential applications in drug development and biochemical research. The unique combination of functional groups, including a thiazole ring, hydroxyl ethoxy side chain, and carbamoyl moiety, makes it a versatile scaffold for designing novel bioactive molecules.

The thiazole core is a prominent feature in medicinal chemistry, known for its broad spectrum of biological activities. Compounds containing the thiazole scaffold have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the {4-(2-hydroxyethoxy)thian-4-ylmethyl} group introduces additional complexity, enabling interactions with various biological targets. This structural motif has been explored in the development of molecules that modulate enzyme activity and cellular signaling pathways.

Recent advancements in computational chemistry have facilitated the rational design of such complex molecules. By leveraging molecular modeling techniques, researchers can predict the binding modes of {4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl methyl acetate with target proteins, thereby guiding the optimization of its pharmacological properties. These computational approaches have been instrumental in identifying lead compounds for further experimental validation.

In the realm of drug discovery, the compound’s acetic ester functionality offers advantages in terms of solubility and metabolic stability. This makes it an attractive candidate for formulation into oral or injectable pharmaceuticals. Additionally, the hydroxyl ethoxy side chain provides a site for further derivatization, allowing chemists to fine-tune its pharmacokinetic profile. Such modifications are crucial for enhancing bioavailability and reducing off-target effects.

The synthesis of {4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl methyl acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These techniques not only improve yield but also enable the introduction of stereochemical diversity, which is often critical for biological activity.

Current research in chemical biology highlights the importance of small molecules that can selectively interact with disease-related proteins. {4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl methyl acetate has been investigated for its potential to disrupt aberrant signaling pathways involved in neurodegenerative disorders. Preliminary studies suggest that it may modulate the activity of enzymes implicated in Alzheimer’s disease and Parkinson’s disease. These findings underscore the compound’s therapeutic promise and justify further exploration.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The thiazole ring is a common motif found in many bioactive natural products, underscoring its biological relevance. By synthesizing derivatives like {4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl methyl acetate, researchers aim to harness these natural templates while introducing modifications that enhance efficacy and selectivity. This approach has led to the identification of several promising drug candidates that are currently undergoing preclinical evaluation.

Advances in analytical techniques have also contributed to our understanding of this compound’s behavior in biological systems. Mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy provide detailed insights into its metabolic fate and interactions with biological targets. Such information is vital for optimizing drug candidates and ensuring their safety and efficacy before they enter clinical trials.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. {4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl methyl acetate exemplifies this synergy, as it bridges fundamental chemical principles with applied biomedical research. By studying this compound, scientists gain valuable insights into structure-activity relationships that can be translated into broader drug discovery efforts.

Looking ahead, the continued exploration of {4-(2-hydroxyethoxy)thian-4-ylmethyl}carbamoyl methyl acetate holds great promise for advancing our understanding of complex diseases and developing new treatments. As synthetic methodologies evolve and computational tools become more sophisticated, researchers will be better equipped to design molecules with tailored biological activities. This compound serves as a testament to the power of interdisciplinary research in unlocking new frontiers in chemical biology.